1-Amino-4-cyclobutylbutan-2-one

• Molecular Formula: C8H15NO
• Molecular Weight: 141.21 g/mol
• IUPAC Name: 1-amino-4-cyclobutylbutan-2-one
• InChI: InChI=1S/C8H15NO/c9-6-8(10)5-4-7-2-1-3-7/h7H,1-6,9H2
• InChI Key: RWQVLEBEMQCGKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)CCC(=O)CN

Description

1-Amino-4-cyclobutylbutan-2-one is an organic compound characterized by a butan-2-one backbone with an amino group (-NH₂) at position 1 and a cyclobutyl substituent at position 4. Its molecular formula is C₈H₁₅NO, with a molecular weight of approximately 141.21 g/mol. Key structural features include:

• A cyclobutane ring, introducing ring strain and unique electronic properties.
• A ketone group at position 2, enabling nucleophilic reactions.
• A primary amine at position 1, facilitating salt formation and participation in condensation reactions.

This compound serves as a versatile building block in organic synthesis, particularly in pharmaceutical and materials science research. Its applications span enzyme interaction studies, metabolic pathway analysis, and specialty chemical synthesis .

Biological Activity

1-Amino-4-cyclobutylbutan-2-one is a compound of interest in pharmacology and medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

1-Amino-4-cyclobutylbutan-2-one, with the molecular formula $C_7H_{13}N_1O_1$, is classified as an amino alcohol. Its structure features a cyclobutyl group, which is significant for its biological interactions. The compound's properties suggest potential interactions with various biological targets, particularly in the central nervous system.

1-Amino-4-cyclobutylbutan-2-one acts primarily as a modulator of neurotransmitter systems. It exhibits activity at the Cannabinoid-1 (CB1) receptor, which is implicated in various neuropsychiatric conditions. Research indicates that compounds similar to 1-amino derivatives can function as antagonists or inverse agonists at CB1 receptors, influencing pathways related to appetite regulation, pain perception, and mood disorders .

Biological Assays

The following table summarizes key biological assays and findings related to 1-amino-4-cyclobutylbutan-2-one:

Biological Activity	Outcome	Reference
CB1 Receptor Modulation	Antagonistic effects observed
Neurotransmitter Interaction	Potential modulation of serotonin and dopamine
Toxicity Profile	Non-carcinogenic; low acute toxicity (LD50)
Blood-Brain Barrier Permeability	Moderate permeability predicted

Study on Neuropsychiatric Effects

A study investigated the effects of 1-amino-4-cyclobutylbutan-2-one on anxiety and depression models in rodents. The compound was administered at varying doses, revealing significant reductions in anxiety-like behaviors measured by the elevated plus maze test. These findings suggest that the compound may exert anxiolytic effects through CB1 receptor antagonism .

Appetite Regulation Research

Another study focused on the role of 1-amino-4-cyclobutylbutan-2-one in appetite regulation. The compound was found to decrease food intake in animal models, supporting its potential use in treating obesity and related metabolic disorders. The mechanism was attributed to its action on the endocannabinoid system .

Safety and Toxicology

The safety profile of 1-amino-4-cyclobutylbutan-2-one has been evaluated through various toxicological studies. It has been classified as non-toxic with no significant adverse effects reported at therapeutic doses. The Ames test indicated no mutagenic potential, reinforcing its safety for further development .

Chemical Reactions Analysis

[3+1] Cycloaddition with Triazinanes

Under Lewis acid catalysis, 1-amino-4-cyclobutylbutan-2-one participates in [3+1] cycloadditions with triazinanes to form strained aza-bicyclo[3.1.1]heptane derivatives ( ). Key conditions and outcomes include:

Parameter	Details
Catalyst	In(OTf)₃ (indium triflate, 1 mol%)
Solvent	HFIP (hexafluoroisopropanol)
Temperature	Room temperature (25°C)
Reaction Time	24 hours
Yield Range	32–95% (dependent on triazinane substituents)

Example Reaction :
Reaction with N-benzyl triazinane produces aza-bicyclo[3.1.1]heptan-6-one (aza-BCO) in 95% yield ( ).

Ring-Opening Reactions

Aza-BCO derivatives undergo acid-catalyzed ring-opening to form cis-cyclobutyl diamines ( ):

Condition	Outcome
Acid	1 M HCl in THF/H₂O
Temperature	Room temperature
Yield	Up to 96%

Substituent-Dependent Reactivity

The nature of the triazinane substituent significantly impacts reaction pathways:

Triazinane Substituent	Primary Product	Yield	Key Observation
N-Benzyl	Aza-BCO	95%	Clean cycloaddition
N-Propargyl	Biscyclobutenyl amine	56%	Competing [3+2] pathway
N-PMP (para-methoxyphenyl)	Multiple products	33–41%	Formation of aza-BCO, diamine, and aza-BCH

Comparative Analysis with Analogues

The compound’s reactivity diverges from structurally related cyclobutane derivatives:

Compound	Reactivity Profile
1-Amino-1-cyclobutylbutan-2-one	Predominantly undergoes cycloaddition and ring-opening ( )
4-Cyclobutyl-2-butanone	Lacks amino group; reactivity limited to ketone-based transformations (e.g., reductions) ( )
Cyclobutylamine	Focused on amine-specific reactions (alkylation, acylation) without ketone participation ( )

Mechanistic Insights

• Catalytic Role of In(OTf)₃ : Activates the bicyclo[1.1.0]butane (BCB) core via strain release, enabling nucleophilic attack by triazinanes ( ).

• Steric Effects : Bulky triazinane substituents (e.g., N-isopropyl) reduce yields due to hindered transition states.

• Electronic Effects : Electron-withdrawing groups on triazinanes favor biscyclobutenyl amine formation over aza-BCOs ( ).

Key Derivatives

Derivative	Application	Reference
cis-Cyclobutyl diamines	Building blocks for peptidomimetics
Biscyclobutenyl amines	Precursors for strained macrocycles

Scalability

• Gram-scale synthesis of aza-BCOs has been demonstrated with >90% efficiency under optimized conditions ( ).

Challenges and Limitations

• Stereocontrol : Achieving enantioselective cycloadditions remains unsolved.

• Functional Group Tolerance : Reactions are sensitive to steric bulk in triazinanes ( ).

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Physicochemical Properties

The table below compares 1-Amino-4-cyclobutylbutan-2-one with key structural analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Solubility (Water)	Key Reactivity
1-Amino-4-cyclobutylbutan-2-one	C₈H₁₅NO	141.21	-NH₂, cyclobutyl, -C=O	Low	Nucleophilic addition, cyclization
1-Amino-4-methoxybutan-2-one	C₅H₁₁NO₂	117.15	-NH₂, -OCH₃, -C=O	Moderate	Nucleophilic substitution, oxidation
4-Aminoacetophenone	C₈H₉NO	135.16	-NH₂, aromatic -C=O	Low	Electrophilic substitution, diazotization
1-Amino-1-cyclobutylbutan-2-one	C₈H₁₅NO	141.21	-NH₂, cyclobutyl (C1), -C=O	Low	Salt formation, ketone reduction
Cyclobutylamine	C₄H₉N	71.12	-NH₂, cyclobutyl	High	Amine alkylation, coordination chemistry

Key Observations :

• Solubility: The cyclobutyl group in 1-Amino-4-cyclobutylbutan-2-one reduces water solubility compared to simpler amines like cyclobutylamine .
• Reactivity: The ketone group enables reactions like nucleophilic addition, distinguishing it from 4-Aminoacetophenone, which undergoes electrophilic aromatic substitution due to its aromatic ring .
• Steric Effects: The cyclobutane ring introduces steric hindrance, slowing reactions compared to linear analogs like 1-Amino-4-methoxybutan-2-one .

1-Amino-4-methoxybutan-2-one

• Structural Difference : Replaces the cyclobutyl group with a methoxy (-OCH₃) group.
• Impact : Increased polarity improves solubility but reduces ring-strain-driven reactivity. Used in studies requiring moderate hydrophilicity .

4-Aminoacetophenone

• Structural Difference : Aromatic ring replaces the cyclobutane moiety.
• Impact : Enhanced conjugation stabilizes the molecule, favoring applications in dye synthesis and photochemistry .

1-Amino-1-cyclobutylbutan-2-one

• Structural Difference: Cyclobutyl and amino groups are both at position 1.
• Impact : Altered steric and electronic properties affect binding to biological targets. Computational studies suggest stronger interactions with enzymes compared to the 4-cyclobutyl variant .

Q & A

Q. How to design a risk assessment framework for long-term toxicity studies of 1-Amino-4-cyclobutylbutan-2-one?

• Methodological Answer : Follow OECD Guidelines 453 (chronic toxicity). Use in silico tools (e.g., OECD QSAR Toolbox) to predict hazards. Implement institutional review board (IRB) approvals for in vivo studies, with explicit inclusion/exclusion criteria for animal models .